(E)-3-[2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy-3-methoxyphenyl]-2-[4-(trifluoromethoxy)phenyl]sulfonylprop-2-enenitrile

• IUPAC Name: (E)-3-[2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy-3-methoxyphenyl]-2-[4-(trifluoromethoxy)phenyl]sulfonylprop-2-enenitrile
• InChI: InChI=1S/C23H13ClF6N2O5S/c1-35-19-4-2-3-13(20(19)36-21-18(24)10-14(12-32-21)22(25,26)27)9-17(11-31)38(33,34)16-7-5-15(6-8-16)37-23(28,29)30/h2-10,12H,1H3/b17-9+
• InChI Key: BUEJMRHTOCWSLX-RQZCQDPDSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC2=C(C=C(C=N2)C(F)(F)F)Cl)C=C(C#N)S(=O)(=O)C3=CC=C(C=C3)OC(F)(F)F
• Isomeric SMILES: COC1=CC=CC(=C1OC2=C(C=C(C=N2)C(F)(F)F)Cl)/C=C(\C#N)/S(=O)(=O)C3=CC=C(C=C3)OC(F)(F)F
• Molecular Formula: C23H13ClF6N2O5S
• Molecular Weight: 578.9 g/mol

Description

(E)-3-[2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy-3-methoxyphenyl]-2-[4-(trifluoromethoxy)phenyl]sulfonylprop-2-enenitrile is a useful research compound. Its molecular formula is C23H13ClF6N2O5S and its molecular weight is 578.87. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactivity

• Research on sulfonium salts and their reactivity, as seen in the study by Capozzi et al. (1980), showcases the synthesis techniques and the chemical behavior of compounds with sulfone and methoxyphenyl groups, hinting at the versatility of such compounds in synthetic chemistry (Capozzi et al., 1980).

Photophysical Properties and Molecular Structures

• The study on the conformational and molecular structures of α,β-unsaturated acrylonitrile derivatives by Percino et al. (2016) investigates the photophysical properties and molecular interactions, providing a foundation for understanding how the structural elements of complex organic molecules influence their physical properties and potential applications in materials science (Percino et al., 2016).

Catalytic Applications and Chemical Transformations

• The work on magnetically separable graphene oxide anchored with sulfonic acid by Zhang et al. (2016) demonstrates the use of functionalized materials for catalytic applications, highlighting the importance of such compounds in facilitating organic transformations and their potential recyclability in green chemistry processes (Zhang et al., 2016).

Liquid-Crystalline and Photoluminescence Properties

• Bhowmik et al. (2008) synthesized novel poly(pyridinium salt)s with oxyalkylene moieties, investigating their liquid-crystalline and photoluminescence properties. This research indicates the potential of compounds containing pyridine and sulfone moieties for application in advanced materials with specific optical properties (Bhowmik et al., 2008).

Green Chemistry and Environmental Considerations

• Gilbile et al. (2017) focused on the green metric evaluation of synthesizing a compound with a pyridine and sulfone group, emphasizing the importance of environmentally friendly chemical processes. This study underscores the relevance of considering the environmental impact in the synthesis of complex organic molecules (Gilbile et al., 2017).